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Compound of Interest

Compound Name: Tetrazene explosive

Cat. No.: B1229821

An In-depth Technical Guide to the Impact and Friction Sensitivity of Tetrazene

For researchers, scientists, and drug development professionals, a thorough understanding of
the energetic properties of compounds is paramount for safe handling and effective utilization.
This guide provides a detailed analysis of the impact and friction sensitivity of tetrazene, a
primary explosive commonly used as a sensitizer in priming compositions.

Introduction to Tetrazene

Tetrazene, chemically known as 1-(5-tetrazolyl)-4-guanyltetrazene hydrate, is a nitrogen-rich
energetic material.[1] Its primary application is to increase the sensitivity of priming
compositions to ignition by mechanical stimuli such as impact and friction.[1] While it is
effective as a sensitizer, its inherent sensitivity necessitates careful handling and a
comprehensive understanding of its explosive properties.[2][3] The crystal structure of
tetrazene can exist in different polymorphic forms, which can influence its sensitivity.[4]

Impact and Friction Sensitivity Data

The sensitivity of an explosive material to mechanical stimuli is a critical parameter for safety
and performance assessment. Standardized tests, such as the BAM (Bundesanstalt flr
Materialprifung) fall hammer and friction tests, are employed to quantify these properties. The
following tables summarize the available quantitative data for the impact and friction sensitivity
of tetrazene.
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Table 1: Impact Sensitivity of Tetrazene

Crystal Form H50 (mm) E50 (J) Test Method Reference
Not Specified 2.66 0.098 BAM Fallhammer  [3]
GNGT-C - 1.34 Not Specified [4]
GNGT-A - 1.13 Not Specified [4]

H50: The height from which a standard drop weight causes initiation in 50% of trials. E50: The
impact energy at which there is a 50% probability of initiation.

Table 2: Friction Sensitivity of Tetrazene

Crystal Form F50 (N) Test Method Reference
GNGT-C 5.14 Not Specified [4]
GNGT-A 4.88 Not Specified [4]

. N FSKM-PEX friction
Not Specified 27 (100% probability) o [1]
sensitivity tester

F50: The frictional force at which there is a 50% probability of initiation.

It has been observed that the A-form of tetrazene is slightly more sensitive to impact than the
C-form, a phenomenon that may be attributed to its rougher surface and increased porosity,
which can create additional "hot spots."[4] However, for practical industrial applications, these
differences are generally considered inconsequential.[4]

Experimental Protocols

Standardized testing is crucial for obtaining reliable and comparable sensitivity data. The
following sections detail the methodologies for the BAM fall hammer and friction tests.

BAM Fall Hammer Test for Impact Sensitivity

The BAM fall hammer test determines the sensitivity of a substance to impact energy.[5][6]
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Apparatus:

» Afall hammer apparatus consisting of a steel block, anvil, sample holder, and a set of drop
weights (e.g., 1 kg, 5 kg, 10 kg).[7]

e The sample is confined in a device, typically consisting of two steel cylinders and a guide
ring.[8]

Procedure:

A small, measured amount of the sample (typically around 40 mm3) is placed in the sample
holder.

o The sample holder is placed on the anvil in the fall hammer apparatus.

o Adrop weight is raised to a specific height and released, allowing it to fall and impact the
sample.

e The outcome of each impact (e.g., no reaction, decomposition, or explosion) is recorded.[7]

e The test is repeated at various drop heights to determine the height at which there is a 50%
probability of initiation (H50). This is often determined using statistical methods like the
Bruceton or Neyer D-optimal test.[7]

e The impact energy (E50) is calculated from the H50 value and the mass of the drop weight.

BAM Friction Test for Friction Sensitivity

The BAM friction test is used to assess the sensitivity of a substance to frictional stimuli.[9][10]
Apparatus:

» Afriction apparatus consisting of a fixed porcelain pin and a movable porcelain plate.[9][11]
e Aloading arm with a set of weights to apply a known force to the porcelain pin.[11]
Procedure:

e A small amount of the sample (approximately 10 mms3) is spread on the porcelain plate.[11]
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e The porcelain pin is lowered onto the sample, and a specific load is applied using the loading
arm and weights.

e The porcelain plate is moved back and forth under the pin for a specified distance (e.g., 10
mm) at a constant speed.[11]

e The outcome of each test (e.g., no reaction, crackling, or explosion) is observed and
recorded.

e The test is repeated with different loads to determine the lowest frictional force that causes
an initiation in at least one out of six trials or the force at which there is a 50% probability of
initiation (F50).[11]

Initiation and Decomposition Pathway

The initiation of explosion in tetrazene by impact or friction is a complex process that begins
with the formation of "hot spots.” These are localized regions of high temperature generated by
the rapid conversion of mechanical energy. Once a hot spot reaches a critical temperature, it
triggers a self-sustaining, exothermic chemical decomposition reaction that propagates through
the material, leading to an explosion.

The thermal decomposition of tetrazene is known to be an autocatalytic process, meaning that
the products of the decomposition accelerate the reaction rate.[1] While the precise, detailed
chemical steps of decomposition under the rapid and localized conditions of impact and friction
are difficult to study directly, the overall process can be represented by the following logical
pathway.
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Logical pathway from stimulus to explosion for tetrazene.

Experimental Workflow Visualization
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The standardized procedures for determining impact and friction sensitivity follow a systematic
workflow to ensure the reliability and reproducibility of the results. The following diagram
illustrates a typical experimental workflow for these tests.
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General experimental workflow for sensitivity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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